In democratic societies, public support is crucial for the success of climate change mitigation policies. In this article, we present a parsimonious explanation—grounded in the Campbell paradigm—for explicit approval of environmental policies based on two forces: (a) an individual's commitment to environmental protection (i.e., people's environmental attitudes) and (b) the figurative costs entailed by a specific policy. We tested this model with carbon tax variants and data from German samples from four different sociocultural conditions (Ntotal = 8,166). The results showed that only a minority (36%) were sufficiently committed to environmental protection to approve of a carbon tax regardless of its specific details. Even the most favorable tax level and use of revenue achieved an approval rate of only 48%. Regional differences and interactions among the carbon taxation specifications turned out to be negligible. Overall, our results corroborate the generalizability of the proposed environmental policy support model.

Biodiversity has decreased drastically over the last decades, posing an existential threat to all life on earth. Addressing this threat requires urgent actions to conserve biodiversity including changing the behavior of individuals to reduce their impacts on biodiversity. In the present research, we applied an emotion-based persuasion appeal model to biodiversity conservation, based on the Extended Parallel Process Model (EPPM), to examine how behavioral change can be best communicated and promoted. We tested the predictions of the EPPM that perceived threat (and related increases in fear) as well as coping efficacy (and related increases in optimism) interactively contribute to fostering behavioral change towards biodiversity conservation. To that end, we conducted an online experiment (N = 510) where participants read a text on the threatened status of bumblebees, a concrete example of the broader challenge of protecting ecosystems and wildlife, and subsequently performed a task where they could earn money to spend for the Bumblebee Conservation Trust. Results revealed no evidence for the assumptions of the EPPM, as neither manipulating perceived threat nor coping efficacy appraisal nor their interaction impacted consequential conservation behavior or self-reported conservation intention.

Household food waste is one of the major obstacles to meeting global emission targets. Yet, it seems that we still do not fully understand why some people are more driven than others in their engagement to reduce household food waste. Here, we take a new perspective and examine (a) the perceived morality of food waste as a driver for food waste behavior and (b) whether interventions that associate food waste with either the moral foundation of harm or disgust can increase both intentions to reduce food waste and to engage more in future meal planning. Across two study phases (N = 698 and 446; respectively), we found support for our hypothesis that the belief that food waste is morally wrong is negatively associated with self-reported food waste. Moreover, we found that a harm manipulation, relative to a disgust manipulation and a control condition, increased participants’ intention to reduce food waste and future meal planning intentions via food waste moral judgment, but only for those individuals who were at mean or higher values on the care foundation. A disgust manipulation, in contrast, compared to a harm manipulation, directly elicited stronger intentions to reduce food waste and to plan meals, but again only for those who endorsed the associated purity foundation. Our findings suggest different cognitive mechanisms for individuals who ground their morality in the care and the purity foundations and thus have several implications for practice and future research.

Environmental educators stress the importance of engaging with the wonders of the Earth in promoting nature connectedness. However, it remains unclear if learning about nature has an incremental effect beyond mere exposure to nature and what psychological mechanism can explain such a learning effect if it exists. To fill this gap, we propose a mediation model in which learning about nature promotes a sense of awe—a self-transcendent emotion associated with the recognition of vastness in nature. A sense of awe, in turn, promotes nature connectedness. Study 1 employed a cross-sectional survey and offered preliminary support for the proposed model, with participants who showed greater knowledge about nature (assessed by a species identification quiz) reporting higher levels of dispositional awe and nature connectedness, even after controlling for contact with nature. Study 2 was an experimental study that administered a two-week intervention where participants learned about nature with the help of two smartphone applications, Google Lens and Seek by iNaturalist. Results showed that there was an indirect effect of learning about nature on nature connectedness via awe among participants with higher levels of engagement with the intervention. The practical implications of our findings are discussed.

Anxiety about climate change is increasing. What are its predictors? In a cross-sectional survey of 323 North Americans, six possible predictors and their interrelations were investigated: climate change knowledge, prior experience with climate change impacts, generalized anxiety disorder symptoms, climate change worry, climate change risk perception, and media exposure to climate change information. A model of the connections among them was proposed. Most hypotheses about the model's structure were supported, the model had a very good fit to the data, and it accounted for 54 percent of the variance in reported climate change anxiety. The results help to explicate who experiences climate change anxiety and suggest directions toward effective means of addressing climate-related mental health concerns. Some implications for theory and practice are offered.

Effectively communicating climate science requires context-dependent understanding of the target audience and the underlying drivers of their attitudes. The current study explored the landscape of public opinions on climate change in Denmark using segmentation analysis, and investigated its political orientation predictors. Using latent class analysis, we identified the AAACID model; 6 distinct groups that represent the salient differences in Danish climate attitudes, namely the Alarmed, Alert, Ambivalent, Cautious, Indifferent and Doubtful. Climate concern and prioritizing climate mitigation agendas when voting were both negatively associated with Right-orientation, hierarchy, and individualism. A cross-cultural comparison, using the Global Warming's Six Americas framework, further revealed substantial differences between Danish and American public attitudes on climate change. We suggest communication strategies suitable for each segment, and conclude that despite the consensus culture and general acceptance of climate science, political orientation still plays an important role in the remaining disagreement on climate issues in Denmark.

BackgroundNature can weaken the negative effects of deprivation on health, shifting away from pathogenic models of health and supporting the wellbeing of disadvantaged groups. Nevertheless, children living in deprived areas are nine times less likely to have access to nature compared to more affluent children. Schools can facilitate equity of access to nature, thereby playing a crucial role in addressing health inequities. What has received scant attention in existing literature is how access to, and engagement with, nature can be facilitated through arts experiences.Methods‘Eco-capabilities’ is a pilot study exploring the impact of the arts-in-nature practice - ‘Artscaping’ - on the wellbeing of 101 children (aged 7–10) living in areas of high deprivation. Qualitative and arts-based methods were used to understand children's, artists' and teachers' experiences of participating in the intervention. Quantitative methods were used to gain preliminary information on children's self-reported measures of wellbeing pre- and post-intervention.FindingsChildren's wellbeing was supported by the development of: self-confidence and self-esteem; agency; slowliness and calmness; and connectedness with nature. Although children's self-reported measures of wellbeing did not reach statistically significance, the most noticeable changes were that children felt happier with their life as a whole, spending time outdoors and doing things away from home, and more optimistic about what future holds for them.ConclusionsThis study developed the proof of concept for the arts-in-nature intervention. Future research should focus on scaling-up this intervention in primary, secondary and special schools in a wider range of geospatial contexts. Future research should also prioritise the collaboration between artists and teachers to ensure the sustainability of this practice beyond the scope of the research.

Office spaces are often examined using comfort-based measures. Another view is the need-supply fit, which emphasizes the fit of the space for different activities. Here the influence of office types and satisfaction with indoor environmental quality (IEQ) factors on different activities' perceived fit was examined with a large global dataset consisting of 82 315 respondents. The office types included private offices, assigned workstations in shared offices, assigned workstations in open-plan offices, team tables, and flex offices. The IEQ factors were estimations of satisfaction with thermal conditions, noise, air quality, natural light, and office lighting. The perceived fit was the estimation of workplaces’ support for different office tasks classified into eight activity types. The largest proportion of respondents were dissatisfied with thermal conditions (30.7%) and noise (27.9%). However, only dissatisfaction with noise was strongly related to the perceived fit and explained alone 17% of perceived fit for concentrated work. All office types supported office activities well. Satisfaction with IEQ factors explained the perceived fit better than the office types. Satisfaction with IEQ factors alone explained 16−24% of the perceived fit depending on the activity type. Private offices were considered the best fit, especially for concentrated and confidential work as well as remote contacts. The study shows that the need-supply fit approach offers a slightly different perspective on office functioning than comfort-based approaches. Satisfaction with IEQ factors is crucial for functioning in an office. Special care should be paid to noise control especially with activities needing concentration, confidentiality, or special material.

In many countries around the world, significant proportions of consumers report intentions to reduce their meat consumption. If followed through on, the intentions of these meat reducers could yield substantial environmental, health and animal welfare benefits. Existing research warns, however, that good intentions often go astray. In the current study, we examine the prevalence of intentions to reduce meat consumption in a representative sample of 1492 UK residents. We then investigate the situational correlates of intention-behaviour gaps in meat consumption among a group of 633 people with intentions to reduce their intake in a longitudinal survey involving event reconstruction exercises. Through these exercises, we collect data on the objective situational cues and psychological situational characteristics that predict when this group desired, ate and regretted eating meat during 2777 meal episodes. The results indicate that situational factors are predictive of the range of outcomes of interest. Situations that lend themselves to hedonic, rather than instrumental style, consumption, (e.g., non-routine meals, when the situation is perceived as being pleasant and when taste and craving are important decision factors), eating outside the home in cafés and restaurants and over at family or friend's homes and eating in the presence of others who are eating meat when are particularly predictive of intention-behaviour gaps. The findings highlight the need for intervention work which targets these situations to help meat reducers act as they intend.

Recently, a number of virtual relaxation interventions (e.g., watching nature videos using virtual reality glasses) have been developed. Their effectiveness and factors influencing their success to induce physiological relaxation are unknown, however. This systematic review investigates first, whether virtual interventions can successfully induce changes in the autonomic nervous system associated with relaxation as measured by heart rate variability (HRV), and second, aims to determine whether specific intervention components exist which are necessary for their success. Online databases PubMed, Web of Science, and PsycInfo were included in the search. Out of 479 identified studies, 18 met the inclusion criteria, of which 17 found a significant physiological effect of a virtual relaxation intervention on HRV. Most used nature stimuli, either as pictures or videos, and assessed self-reported measurements in addition to HRV. Most studies also found an increase in HRV, with corresponding changes in various self-report measurements (e.g., decrease in anxiety). There was substantial heterogeneity between studies concerning the physiological outcome measures and details of the intervention. In summary, results from the included studies suggest that virtual relaxation interventions employing nature stimuli interventions are successful. Future studies should aim for a universal definition and operationalization of relaxation to allow easier comparison across different studies.